Cas no 1096348-55-8 (N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine)

• Product Name: N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine
• CAS No: 1096348-55-8
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5097499
• PubChem ID: 43215904
• Update Time: 2026-03-02

N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-(3-cyclohexen-1-ylmethyl)-1-methyl-
• n-(Cyclohex-3-en-1-ylmethyl)-1-methylpiperidin-4-amine
• N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine

• Inchi： 1S/C13H24N2/c1-15-9-7-13(8-10-15)14-11-12-5-3-2-4-6-12/h2-3,12-14H,4-11H2,1H3
• InChI Key： MFBSMBSQWQYPHH-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NCC2CCC=CC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine

Comprehensive Overview of N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine (CAS No. 1096348-55-8)

N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine (CAS No. 1096348-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a cyclohexene ring coupled with a piperidine moiety, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of central nervous system (CNS) targeting molecules.

The molecular structure of N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine combines a cyclohex-3-en-1-yl group with a methylpiperidin-4-amine backbone, which contributes to its versatility in synthetic chemistry. This hybrid architecture allows for interactions with various receptors and enzymes, a trait highly sought after in the development of neuromodulators and enzyme inhibitors. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in modern medical research, as scientists seek novel compounds to combat conditions like Alzheimer's and Parkinson's.

In the realm of organic synthesis, CAS No. 1096348-55-8 serves as a valuable intermediate. Its cyclohexene component offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing demand for customizable scaffolds in drug design, a trend driven by advancements in computational chemistry and AI-assisted molecular modeling. Users frequently search for terms like "piperidine derivatives in drug discovery" or "cyclohexene-based bioactive compounds," reflecting the compound's niche yet expanding relevance.

From a commercial perspective, N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine is primarily utilized by research institutions and pharmaceutical companies. Its applications span high-throughput screening and lead optimization, where its structural features help identify potential drug candidates. The compound's lipophilicity and hydrogen-bonding capacity are often discussed in forums focused on bioavailability enhancement, a critical factor in modern pharmacology.

Environmental and safety profiles of CAS No. 1096348-55-8 are also of interest to regulatory bodies and industrial users. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in laboratory safety manuals and chemical databases. Searches for "safe handling of piperidine derivatives" or "stability of cyclohexene-containing compounds" underscore the community's focus on sustainable and responsible usage.

In summary, N-[(cyclohex-3-en-1-yl)methyl]-1-methylpiperidin-4-amine represents a compelling case study in the intersection of structural complexity and therapeutic potential. As research continues to uncover its broader applications, this compound is poised to remain a key player in the evolving landscape of specialty chemicals and pharmaceutical intermediates.